3-(aminomethyl)-N-benzylaniline

• Molecular Formula: C14H16N2
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 3-(aminomethyl)-N-benzylaniline
• InChI: InChI=1S/C14H16N2/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h1-9,16H,10-11,15H2
• InChI Key: PJENAJIIHUDNTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=CC=CC(=C2)CN

Description

3-(Aminomethyl)-N-benzylaniline is a chemical reagent of interest in medicinal chemistry and neuroscience research. This compound belongs to a class of N-benzylaniline derivatives that have been identified as key scaffolds in developing novel bioactive molecules. Scientific literature indicates that structurally similar N-benzylaniline compounds act as potent activators of the mitochondrial enzyme aldehyde dehydrogenase 2 (ALDH2) . ALDH2 activation is a promising therapeutic strategy for protecting against oxidative stress damage, with research showing potential in models of ischemic stroke where such activators can significantly reduce cerebral infarct area . Furthermore, related N-benzyl aniline derivatives have been synthesized and evaluated as highly potent inhibitors of enzymes like acetylcholinesterase (AChE) and carbonic anhydrases (hCAs), which are important targets for neurological disorders and other diseases . The structure of 3-(Aminomethyl)-N-benzylaniline, featuring a benzylaniline core with an additional aminomethyl functional group, makes it a versatile building block for further chemical exploration and biological evaluation. Researchers may utilize this compound as a precursor or intermediate in the design and synthesis of new enzyme modulators or receptor ligands. This product is intended for research and development purposes in a laboratory setting only. It is not intended for diagnostic or therapeutic use in humans.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-(aminomethyl)-N-benzylaniline with structurally related aromatic amines, focusing on molecular properties, synthetic pathways, and functional applications.

Structural and Functional Group Comparison

Compound Name	Key Functional Groups	Molecular Weight	Notable Applications/Properties	References
3-(Aminomethyl)-N-benzylaniline	-NH₂ (primary amine), -CH₂NH₂ (aminomethyl), -N-benzyl	212.28 (estimated)	Potential catalyst intermediate; enhanced nucleophilicity due to dual amine groups	Inferred
N-Benzylaniline	-NH (secondary amine), -N-benzyl	183.24	Hydrogenation catalyst substrate; 58% yield in Pd-catalyzed reactions
N-Methyl-N-benzylaniline	-N(CH₃) (tertiary amine), -N-benzyl	197.28	Precursor for dyes (e.g., Acid Blue 34); synthesized via benzyl chloride + N-methylaniline
N,N-Dibenzylaniline	Two -N-benzyl groups	273.37	High steric hindrance; limited catalytic utility compared to mono-benzyl analogs
3-(Aminomethyl)pyridine	Pyridine ring, -CH₂NH₂	108.14	Severe skin/eye irritant; industrial hygiene applications
N-Methylaniline	-N(CH₃) (secondary amine)	107.16	Intermediate in pesticide synthesis; lower boiling point than benzylated analogs

Preparation Methods

Reaction Mechanism and Primary Conditions

The reductive amination pathway involves sequential condensation and reduction steps. In the first stage, a benzaldehyde derivative (e.g., 3-formylaniline) reacts with benzylamine in methanol or ethanol at 50–70°C to form a Schiff base intermediate. This imine is subsequently reduced using sodium borohydride (NaBH4) in dichloromethane or chloroform at 0–30°C, yielding the target secondary amine. Patent data indicate that maintaining a 1:1–3 molar ratio of imine to NaBH4 ensures complete reduction without over-reduction byproducts.

Table 1: Optimization Parameters for Reductive Amination

Parameter	Optimal Range	Yield Impact	Source
Solvent (Step 1)	Methanol/Ethanol	Maximizes solubility
Temperature (Step 1)	50–70°C	Accelerates imine formation
NaBH4 Equivalents	1.5–2.5	Prevents side reactions
Reaction Time (Step 2)	0.5–1 hour	Ensures full reduction

Process Variations and Scalability

Alternative protocols substitute NaBH4 with cyanoborohydride (NaBH3CN) for enhanced selectivity in polar aprotic solvents. However, this modification increases costs and necessitates stringent pH control. Large-scale implementations favor methanol due to its low cost and ease of removal via reduced-pressure distillation. Post-reduction workup involves cooling to 4°C, followed by suction filtration and methanol washes to isolate crystalline products.

Nitro Reduction Pathways

Catalytic Hydrogenation of Nitro Precursors

A prevalent route involves reducing nitro-substituted intermediates using hydrogen gas (H2) over Raney nickel or palladium catalysts. For instance, 3-nitro-N-benzylaniline dissolved in methanol undergoes hydrogenation at 80–105°C under 5–14 kg/cm² H2 pressure, achieving 67–95% conversion to the aminomethyl derivative. Elevated temperatures (>100°C) accelerate reaction kinetics but risk catalyst deactivation through sintering.

Table 2: Catalytic Hydrogenation Performance Metrics

Catalyst	Temperature (°C)	Pressure (kg/cm²)	Yield (%)	Purity (%)	Source
Raney Ni	80–105	5–14	67–95	99.3–99.5
Pd/C (5%)	50–70	3–7	82–89	98.8–99.2

Hydrazine-Mediated Reduction

In hydrogenation-free environments, hydrazine hydrate (N2H4·H2O) reduces nitro groups in the presence of alkali ferrous oxide. A representative procedure refluxes 3-nitro-N-benzylaniline with hydrazine in methanol at 55–60°C for 3 hours, yielding 94.5% product with 99.5% purity. This method avoids high-pressure equipment but generates stoichiometric amounts of nitrogen gas, complicating large-scale venting.

Bromination and N-Alkylation Strategy

N-Bromosuccinimide (NBS)-Induced Bromination

Brominating 3-methyl-N-benzylaniline with NBS in chlorobenzene introduces a benzylic bromine atom, forming 3-(bromomethyl)-N-benzylaniline. Radical-initiated reactions at 70–80°C achieve >90% bromination efficiency, though competing dibromination necessitates careful stoichiometric control (1:1 NBS:substrate).

Hydrolytic Amination of Brominated Intermediates

Reacting 3-(bromomethyl)-N-benzylaniline with aqueous ammonia (28–30%) in tetrahydrofuran (THF) at 25°C substitutes bromine with an aminomethyl group. Yields plateau at 70–85% due to competing elimination reactions, which are mitigated by maintaining pH >10 via sodium bicarbonate addition.

Table 3: Bromination-Amination Route Optimization

Step	Conditions	Yield (%)	Key Challenge	Source
Bromination	NBS, chlorobenzene, 70°C, 2 hours	91	Dibromination byproducts
Amination	NH3 (aq), THF, 25°C, 12 hours	78	pH-dependent side reactions

Comparative Analysis of Synthetic Routes

Cost-Effectiveness and Scalability

Reductive amination offers the shortest synthetic route (2 steps) but requires expensive borohydride reagents. Catalytic hydrogenation balances cost and yield but demands specialized high-pressure reactors. Bromination-amination, while lengthier, utilizes inexpensive NBS and ammonia, favoring bulk production despite moderate yields .

Q & A

Q. Basic Research Focus

• $^1H$ NMR : Assign peaks for benzyl (δ 4.3–4.5 ppm, singlet) and aminomethyl (δ 3.1–3.3 ppm, multiplet) groups .
• Mass spectrometry : Confirm molecular ion peaks (e.g., m/z 212 for the parent compound) and fragmentation patterns .
• Chromatography : Fast GC or HPLC methods optimize separation of regioisomers (e.g., para vs. meta substitution) .

Advanced Application : X-ray crystallography resolves steric clashes in derivatives like 3-Z-[1-(3-(N-methyl-N-benzyl-aminomethyl)-aniline-anilino)-1-phenyl-methylene]-6-carbamoyl-2-indolinone, aiding in structure-activity relationship (SAR) studies .

How do competing reaction pathways (e.g., dephenylation vs. amidation) impact synthetic outcomes?

Advanced Research Focus
In copper-catalyzed systems, unactivated sp³ C-H bonds adjacent to nitrogen may undergo dephenylation or amidation. For example, N-benzylaniline reacts with CuBr/t-BuOOH to yield dephenylated products or amides depending on oxidant stoichiometry . Mitigation strategies include:

• Oxidant control : Limiting t-BuOOH to 1.5 equivalents minimizes over-oxidation.
• Substrate design : Electron-withdrawing groups on the benzyl ring stabilize intermediates, favoring amidation over cleavage.

What role does 3-(aminomethyl)-N-benzylaniline play in pharmaceutical intermediate synthesis?

Advanced Research Focus
The compound serves as a precursor for bioactive molecules. For example, 3-Z-[1-(3-(butylaminomethyl)-aniline-anilino)-1-phenyl-methylene]-6-carbamoyl-2-indolinone (a kinase inhibitor analog) is synthesized via condensation-isoaromatization of cyclohexenones and primary amines . Key steps:

• Imine condensation : Ensures regioselective coupling.
• Isoaromatization : Thermal or acid-catalyzed cyclization stabilizes the indolinone core.

How can researchers resolve contradictions in reported spectroscopic data for this compound?

Methodological Guidance
Discrepancies in NMR or MS data often arise from solvent effects or impurities. Solutions include:

• Standardized protocols : Use deuterated solvents (CDCl₃ or DMSO-d₆) and internal standards (e.g., TMS).
• Cross-validation : Compare with analogs like N,N-Dimethyl-p-phenylazoaniline, where $^1H$ NMR δ 7.2–7.4 ppm corresponds to aromatic protons .

What safety and handling protocols are essential for this amine derivative?

Q. Basic Research Focus

• Toxicity : Avoid inhalation (S22) and skin contact (S24/25) due to potential amine toxicity .
• Storage : Under nitrogen at –20°C to prevent oxidation.
• Waste disposal : Neutralize with dilute HCl before aqueous disposal.